1-(8-chloro-11-oxo-2,3,4,11-tetrahydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2-carbonyl)-4-ethylpiperazine-2,3-dione

• IUPAC Name: 1-(13-chloro-2-oxo-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraene-5-carbonyl)-4-ethylpiperazine-2,3-dione
• InChI: InChI=1S/C18H18ClN5O4/c1-2-21-7-8-23(17(27)16(21)26)18(28)22-6-5-13-12(10-22)15(25)24-9-11(19)3-4-14(24)20-13/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: MZFZNUUEVXYWLQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)C(=O)N2CCC3=C(C2)C(=O)N4C=C(C=CC4=N3)Cl
• Molecular Formula: C18H18ClN5O4
• Molecular Weight: 403.8 g/mol

Description

1-(8-chloro-11-oxo-2,3,4,11-tetrahydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidine-2-carbonyl)-4-ethylpiperazine-2,3-dione is a useful research compound. Its molecular formula is C18H18ClN5O4 and its molecular weight is 403.82. The purity is usually 95%.
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Scientific Research Applications

Metalation and Functionalization

A key application of related compounds is in metalation and functionalization. In a study by Bentabed-Ababsa et al. (2010), pyridine nitriles and esters were metalated using a lithium-cadmium base. This process allowed for the subsequent conversion to dipyridopyrimidinones, demonstrating potential in the synthesis of complex organic molecules (Bentabed-Ababsa et al., 2010).

Heterocyclic Compound Synthesis

The synthesis of novel heterocyclic compounds is another significant application. For instance, the work by Oresic et al. (2001) involved synthesizing dipyridopyrazinediones, showcasing the versatility of similar compounds in creating complex heterocyclic structures (Oresic et al., 2001).

Antimicrobial and Antifungal Activity

Some derivatives exhibit antimicrobial and antifungal properties. As highlighted in the study by Bentabed-Ababsa et al. (2010), specific dipyridopyrimidinones showed bactericidal activity against Pseudomonas aeruginosa and fungicidal activity against Fusarium and Candida albicans (Bentabed-Ababsa et al., 2010).

Cytotoxic Activities

Some compounds in this category have shown promise in cytotoxic activities against cancer cell lines. The same study by Bentabed-Ababsa et al. (2010) noted cytotoxic activities of certain compounds towards a liver carcinoma cell line (HEPG2) and a human breast carcinoma cell line (MCF7) (Bentabed-Ababsa et al., 2010).

Urease Inhibition

Rauf et al. (2010) explored the urease inhibition properties of pyridopyrimidine diones. Their study indicated that certain derivatives could inhibit urease activity, suggesting potential applications in addressing conditions related to urease activity (Rauf et al., 2010).